Cas no 28255-97-2 (11,1-Metheno-1H-cyclohepta[b]heptalene,11a,12,13,13a-tetrahydro- (8CI,9CI))
28255-97-2 structure
Product Name:11,1-Metheno-1H-cyclohepta[b]heptalene,11a,12,13,13a-tetrahydro- (8CI,9CI)
11,1-Metheno-1H-cyclohepta[b]heptalene,11a,12,13,13a-tetrahydro- (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
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- 11,1-Metheno-1H-cyclohepta[b]heptalene,11a,12,13,13a-tetrahydro- (8CI,9CI)
- 1,6:8,13-butanediylidene<14>annulene
- 1,6:8,13-Butan-1,4-diyliden<14>annulen
- XNJNSGJEBSIKOD-UHFFFAOYSA
- 11,1-Metheno-1H-cyclohepta[b]heptalene,11a,12,13,13a-tetrahydro-
- 11,1-Metheno-1H-cyclohepta(b)heptalene, 11a,12,13,13a-tetrahydro-
- XNJNSGJEBSIKOD-UHFFFAOYSA-
- 28255-97-2
- DTXSID50182507
- InChI=1/C18H16/c1-2-6-14-12-16-8-4-3-7-15-11-13(5-1)17(14)9-10-18(15)16/h1-8,11-12,17-18H,9-10H2
-
- Inchi: 1S/C18H16/c1-2-6-14-12-16-8-4-3-7-15-11-13(5-1)17(14)9-10-18(15)16/h1-8,11-12,17-18H,9-10H2
- InChI Key: XNJNSGJEBSIKOD-UHFFFAOYSA-N
- SMILES: C12C3C=CC=CC1=CC1=CC=CC=C(C=3)C1CC2
Computed Properties
- Exact Mass: 234.14100
- Monoisotopic Mass: 232.125
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 501
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.13
- Boiling Point: 512.7°Cat760mmHg
- Flash Point: 224.8°C
- Refractive Index: 1.664
- PSA: 0.00000
- LogP: 4.50750
11,1-Metheno-1H-cyclohepta[b]heptalene,11a,12,13,13a-tetrahydro- (8CI,9CI) Customs Data
- HS CODE:2902199090
- Customs Data:
China Customs Code:
2902199090Overview:
2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
11,1-Metheno-1H-cyclohepta[b]heptalene,11a,12,13,13a-tetrahydro- (8CI,9CI) Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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